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Compound of Interest

Compound Name: N-Butoxyacetamide

Cat. No.: B15428253 Get Quote

An In-depth Technical Guide to N-
Butylacetamide
Note on Nomenclature: The topic specified was "N-Butoxyacetamide." However, a

comprehensive search of chemical literature and databases reveals a scarcity of information on

this compound. It is highly likely that the intended compound of interest is the structurally

similar and well-documented N-Butylacetamide. This guide will, therefore, focus on N-

Butylacetamide. Chemically, "butoxy" refers to a C₄H₉O- group, which would make N-
Butoxyacetamide (CH₃CONHOC₄H₉) an N-alkoxyamide. In contrast, "butyl" refers to a C₄H₉-

group, making N-Butylacetamide (CH₃CONHC₄H₉) an N-alkylamide, which is a more common

functional group.

Chemical Structure and Formula
N-Butylacetamide is a monosubstituted amide with a linear butyl group attached to the nitrogen

atom of an acetamide.

Chemical Formula: C₆H₁₃NO

IUPAC Name: N-butylacetamide[1]

CAS Registry Number: 1119-49-9[1]

Canonical SMILES: CCCCNC(=O)C
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InChI: InChI=1S/C6H13NO/c1-3-4-5-7-6(2)8/h3-5H2,1-2H3,(H,7,8)[1]

InChIKey: GYLDXXLJMRTVSS-UHFFFAOYSA-N[1]

Physicochemical Properties
The following table summarizes the key quantitative data for N-Butylacetamide.

Property Value Source(s)

Molecular Weight 115.17 g/mol [1]

Boiling Point 229 °C at 760 mmHg

Melting Point -12 °C

Density 0.862 - 0.9 g/mL

Solubility Soluble in water [2]

Experimental Protocol: Synthesis of N-
Butylacetamide
The most common method for synthesizing N-Butylacetamide is the acylation of butylamine

with acetic anhydride.

Materials:

Butylamine

Acetic anhydride

Pyridine (optional, as a catalyst and acid scavenger)

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate
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Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

butylamine (1 equivalent) in diethyl ether.

Cool the flask in an ice bath.

Add acetic anhydride (1.1 equivalents) dropwise to the stirred solution of butylamine. If

using, pyridine (1.1 equivalents) can be added to the butylamine solution before the addition

of acetic anhydride.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 2-3 hours.

Transfer the reaction mixture to a separatory funnel and wash with a saturated sodium

bicarbonate solution to neutralize any excess acetic acid and anhydride.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the

crude N-Butylacetamide.

The product can be further purified by distillation under reduced pressure.
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Biological Activity and Signaling Pathways of a
Derivative
While N-Butylacetamide itself has limited documented biological activity, its derivatives have

been investigated for their therapeutic potential. One such derivative, 2-(benzhydrylsulfinyl)-N-

sec-butylacetamide, isolated from fig fruits, has demonstrated potential as an immune

response modulator.[3] This compound was shown to enhance the phagocytic activity of

macrophages and modulate the release of inflammatory cytokines.[3]

The proposed mechanism involves the activation of NADPH oxidase 2 (NOX2), leading to the

production of reactive oxygen species (ROS), and the modulation of key inflammatory cytokine

levels, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-2 (IL-2), Interleukin-1 beta

(IL-1β), and Interleukin-17 (IL-17).[3]

Below is a diagram illustrating this signaling pathway.
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Caption: Signaling pathway of 2-(benzhydrylsulfinyl)-N-sec-butylacetamide.

Spectroscopic Data
A variety of spectroscopic data is available for the characterization of N-Butylacetamide,

including:

Infrared (IR) Spectroscopy[4]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
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Mass Spectrometry (MS)[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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